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Compound of Interest

Compound Name: Alfuzosin-d6

Cat. No.: B15617626

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the physical and chemical properties of
Alfuzosin-d6, a deuterated analog of Alfuzosin. Alfuzosin is a selective alpha-1 adrenergic
receptor antagonist used in the symptomatic treatment of benign prostatic hyperplasia (BPH).
[1][2][3] The incorporation of deuterium can be utilized for various research applications,
including its use as an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS,
and as a tracer in pharmacokinetic studies.[4]

Physicochemical Properties

Alfuzosin-d6 shares its core structure with Alfuzosin, with the primary difference being the
substitution of six hydrogen atoms with deuterium. This isotopic labeling results in a slightly
higher molecular weight but does not significantly alter the fundamental physicochemical
properties. The data for Alfuzosin and its hydrochloride salt are provided for a comprehensive
comparison.
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. . Alfuzosin
Property Alfuzosin-d6 Alfuzosin .
Hydrochloride
) ) Xatral, Uroxatral,
Synonyms SL 77499-d6 Alfuzosina, Alfuzosine ]
Alfuzosin HCI
CAS Number 1006717-31-2[4] 81403-80-7[2] 81403-68-1[5][6]
Molecular Formula C19H21D6Ns04 C19H27Ns04[2][7] C19H28CINs04[5][6]
] 395.49 g/mol
Molecular Weight 389.456 g/mol [2][7] 425.9 g/mol [5][6]
(Calculated)
_ _ White to off-white _ _
White to Off-White ) White or off-white
Appearance ) crystalline powder[7] )
Solid[6][8] ] crystalline powder[9]
Melting Point Not explicitly reported ~240 °C[7][9] ~225 °CJ[6]
N DMSO (Slightly), Water: 92 mg/L Highly soluble in
Solubility ] ]
Methanol (Slightly)[8] (Estimated)[7] water[10]
pKa Not explicitly reported 8.13 (at 25°C)[6] Not applicable

Protein Binding

Not explicitly reported

82-90%[2][6]

Not applicable

Mechanism of Action: Alpha-1 Adrenergic Blockade

Alfuzosin functions as a selective and competitive antagonist of alpha-1 (al) adrenergic

receptors. These receptors are densely located in the smooth muscle of the lower urinary tract,

including the prostate, bladder neck, prostatic capsule, and urethra.[1][3] In patients with BPH,

stimulation of these receptors by norepinephrine leads to smooth muscle contraction,

compressing the urethra and obstructing urine flow.

By blocking these al-adrenoceptors, Alfuzosin induces relaxation of the smooth muscle in the

prostate and bladder neck.[2][3] This action reduces the resistance to urinary outflow, thereby

improving urine flow and alleviating the symptoms associated with BPH, such as urinary

hesitancy, frequency, and urgency.[1][3] Alfuzosin exhibits a selectivity for al receptors in the

urinary tract over those in vascular smooth muscle, which contributes to a lower incidence of

cardiovascular side effects like hypotension compared to less selective alpha-blockers.[1]
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Caption: Mechanism of action of Alfuzosin.

Experimental Protocols & Analytical Methodologies

The quantification and quality control of Alfuzosin and its deuterated analogs rely on robust
analytical methods. Below are detailed protocols derived from published literature for the
analysis of Alfuzosin, which are directly applicable to Alfuzosin-d6.

Reversed-Phase High-Performance Liquid
Chromatography (RP-HPLC)

This method is suitable for the routine analysis and quantification of Alfuzosin hydrochloride in
bulk drug and pharmaceutical dosage forms.[9]

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: Inertsil ODS-3V (5 pm, 15 cm x 0.46 cm) or equivalent C18 column.[9]

Mobile Phase: A mixture of Acetonitrile, Water, Tetrahydrofuran, and Perchloric Acid in a ratio
of 250:740:10:1 (v/iviviv).[9]

Flow Rate: 1.0 mL/min.[9]
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o Detection: UV detection at a wavelength of 245 nm.[9]
o Temperature: Ambient (25 £ 2°C).[9]
e Sample Preparation:

o Prepare a stock solution of 1 mg/mL Alfuzosin hydrochloride in a 1:4 mixture of acetonitrile
and water.[9]

o Create working standards by diluting the stock solution with the same solvent mixture to
achieve concentrations within the linear range (e.g., covering 50% to 150% of the target
assay concentration).[9]

o For dosage forms, weigh and finely powder a set number of tablets. An amount of powder
equivalent to a target weight of the active ingredient is dissolved in the solvent, sonicated
to ensure complete dissolution, and filtered before injection.

Ultra-Performance Liquid Chromatography (UPLC)

UPLC offers a more rapid and sensitive method for analyzing Alfuzosin hydrochloride in the
presence of its impurities and degradation products.[11]

Instrumentation: UPLC system with a UV or Photodiode Array (PDA) detector.
e Column: Waters Acquity HSS T3 C18 (1.8 pm, 100 mm x 2.1 mm).[11]

o Mobile Phase: A gradient elution using a buffer (Perchloric acid, pH 3.5) and a mixture of
organic solvents (acetonitrile and tetrahydrofuran).[11]

e Flow Rate: 0.3 mL/min.[11]
o Detection: UV detection at 254 nm.[11]
o Temperature: 30°C.[11]

e Injection Volume: 2.0 pL.[11]
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o Sample Preparation (Diluent): A mixture of buffer, acetonitrile, and tetrahydrofuran (20:80:1
viviv).[11]

o Prepare a sample solution of Alfuzosin hydrochloride at a concentration of 0.4 mg/mL in
the diluent.[11]

o Prepare standard solutions containing Alfuzosin and known impurities at specified
concentrations (e.g., LOQ to 200% of the limit concentration) to establish linearity and
accuracy.[11]

UV-Spectrophotometry

A simple and rapid method for the estimation of Alfuzosin in bulk and tablet formulations.[12]
e Instrumentation: UV-Visible Double Beam Spectrophotometer.

e Solvent: 0.1M Sodium Hydroxide (NaOH).[12]

e Analytical Wavelength (Amax): 350 nm.[12]

e Procedure:

o Prepare a standard stock solution by dissolving a known weight (e.g., 25 mg) of Alfuzosin
hydrochloride in the solvent (0.1M NaOH) to a final volume (e.g., 100 mL) to get a
concentration of 250 pg/mL.[12]

o Create a series of dilutions from the stock solution to establish a calibration curve within a
linear concentration range (e.g., 10-30 pg/mL).[12]

o Measure the absorbance of the standard and sample solutions at 350 nm against a
solvent blank.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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